Cas no 122855-96-3 (4-(hydroxymethyl)benzene-1-sulfonic acid)

• Product Name: 4-(hydroxymethyl)benzene-1-sulfonic acid
• CAS No: 122855-96-3
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 3693198
• PubChem ID: 441138
• Update Time: 2025-04-22

4-(hydroxymethyl)benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-(hydroxymethyl)-
• 4-(Hydroxymethyl)benzenesulfonic Acid
• 4-(hydroxymethyl)benzene-1-sulfonic acid
• DTXSID901288478
• 4-Sulfobenzyl alcohol
• 4-(Hydroxymethyl)benzene-1-sulfonicacid
• C06678
• CHEBI:18312
• SCHEMBL505826
• EN300-1268628
• Q27102988
• 122855-96-3
• CS-0378489

• Inchi： 1S/C7H8O4S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4,8H,5H2,(H,9,10,11)
• InChI Key： VVQVMHASNBSOOC-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(CO)C=C1

Computed Properties

• Exact Mass: 188.01432991Da
• Monoisotopic Mass: 188.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives